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Cat. No.: B555147
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Indole-5-carboxylic acid, a pivotal heterocyclic
compound in the landscape of scientific research and pharmaceutical development. As a senior
application scientist, the following sections are structured to deliver not just data, but a
cohesive understanding of this molecule's significance, properties, and practical applications,
grounded in established scientific principles.

Core Identification and Physicochemical Properties

Indole-5-carboxylic acid is a substituted indole, a bicyclic aromatic organic compound. The
presence of the carboxylic acid group at the 5-position of the indole ring system imparts
specific chemical reactivity and physical characteristics that are fundamental to its utility.

Key Identifiers and Molecular Data
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Property Value Source(s)

CAS Number 1670-81-1 [LI[21031[41[5]

Molecular Formula CoH7NO2 [1][2][4]

Molecular Weight 161.16 g/mol [1112][3][6]
1H-Indole-5-carboxylic acid, 5-

Synonyms ] [2][3]
Carboxyindole

IUPAC Name 1H-indole-5-carboxylic acid [6]

Physicochemical Characteristics

A comprehensive understanding of the physicochemical properties of Indole-5-carboxylic acid

is crucial for its handling, storage, and application in experimental design.

Property Value Source(s)

Appearance Light beige to yellow powder [1112]

Melting Point 211-213 °C (lit.) [11[3]
Soluble in ethanol (50 mg/ml),

Solubility dimethyl sulfoxide, and [1]
methanol.

pKa 4.40 £ 0.30 (Predicted) [1]
Keep in a dark place, sealed in

Storage [1][5]

dry, room temperature.

The Role of Indole-5-carboxylic Acid in Synthetic
Chemistry and Drug Discovery

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of

biologically active compounds. Indole-5-carboxylic acid serves as a versatile building block

for the synthesis of more complex molecules, leveraging the reactivity of both the carboxylic

acid moiety and the indole ring itself.
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The carboxylic acid group can be readily converted into a variety of functional groups, including
esters, amides, and acid chlorides. This functional handle allows for the straightforward linkage
of the indole core to other molecular fragments, a key strategy in fragment-based drug
discovery and lead optimization. Furthermore, the indole ring can undergo electrophilic
substitution reactions, providing a pathway for further diversification of the molecular structure.

lllustrative Synthetic Pathway: Amide Bond Formation

A common and fundamental reaction involving Indole-5-carboxylic acid is the formation of an
amide bond. This reaction is central to the synthesis of numerous pharmaceutical agents.

[ Primary or Secondary Amine (R-NHz or Rz2NH) Indole-5-carboxamide Derivativej

Indole-5-carboxylic acid Activation Coupling Agent (e.g., DCC, EDC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Indole-5-carboxylic Acid: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555147#indole-5-carboxylic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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